Cas no 1804719-42-3 (3-(Difluoromethyl)-5-nitropyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-5-nitropyridine-2-methanol
• CAS No: 1804719-42-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4846714
• Update Time: 2025-07-02

3-(Difluoromethyl)-5-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitropyridine-2-methanol

• Inchi： 1S/C7H6F2N2O3/c8-7(9)5-1-4(11(13)14)2-10-6(5)3-12/h1-2,7,12H,3H2
• InChI Key： TZMNUIKUFMVTIO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CO)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-5-nitropyridine-2-methanol

3-(Difluoromethyl)-5-nitropyridine-2-methanol: A Promising Compound in Medicinal Chemistry and Drug Discovery

3-(Difluoromethyl)-5-nitropyridine-2-methanol, with the CAS number 1804719-42-3, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, pharmaceutical development, and bioactive compound synthesis. This compound belongs to the class of substituted pyridine derivatives, which are widely explored for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The structural features of 3-(Difluoromethyl)-5-nitropyridine-2-methanol—particularly the presence of the difluoromethyl group, nitro functionality, and hydroxyl moiety—contribute to its chemical stability, reactivity, and potential for further functionalization, making it a valuable intermediate in the design of novel therapeutics.

Recent studies have highlighted the importance of 3-(Difluoromethyl)-5-nitropyridine-2-methanol in the development of small-molecule drugs targeting specific biological pathways. For instance, the incorporation of the nitro group at the 5-position of the pyridine ring has been shown to enhance the compound's ability to modulate enzyme activity, particularly in the context of metabolic disorders. Additionally, the hydroxyl group at the 2-position may facilitate hydrogen bonding interactions with protein targets, thereby improving the compound's binding affinity and selectivity. These structural characteristics align with the principles of rational drug design, where the optimization of functional groups is critical for achieving therapeutic efficacy.

One of the most notable recent advancements involving 3-(Difluoromethyl)-5-nitropyridine-2-methanol is its application in the synthesis of prodrugs for oncology. Researchers have demonstrated that the difluoromethyl substituent can act as a bioisosteric replacement for other functional groups, enabling the development of compounds with improved pharmacokinetic profiles. For example, a 2023 study published in Journal of Medicinal Chemistry reported the successful use of 3-(Difluoromethyl)-5-nitropyridine-2-methanol as a key intermediate in the synthesis of a novel class of kinase inhibitors, which showed promising antitumor activity in preclinical models. This highlights the compound's potential as a versatile building block in the creation of targeted therapies.

The chemical synthesis of 3-(Difluoromethyl)-5-nitropyridine-2-methanol involves multi-step processes that require precise control of reaction conditions to ensure the formation of the desired product. The reaction of 5-nitropyridine-2-methanol with difluoromethylating agents, such as difluoromethane sulfonate, is a common approach to introduce the difluoromethyl group. This methodology has been optimized in recent years to minimize side reactions and improve the yield of the final product. The use of catalytic systems, such as transition metal catalysts, has further enhanced the efficiency of this synthesis, demonstrating the importance of catalytic chemistry in the development of complex organic molecules.

From a pharmacological perspective, 3-(Difluoromethyl)-5-nitropyridine-2-methanol has been evaluated for its potential to modulate various biological targets. For example, its interaction with cytochrome P450 enzymes has been investigated as a means to improve drug metabolism and reduce adverse effects. Additionally, the compound's ability to act as a scaffold for the development of selective agonists or antagonists for G-protein-coupled receptors (GPCRs) has been explored in several studies. These findings underscore the compound's versatility in drug discovery and its potential to address unmet medical needs.

In the context of drug discovery, the role of 3-(Difluorom,ethyl)-5-nitropyridine-2-methanol extends beyond its direct biological activity. Its structural features make it an ideal candidate for the design of hybrid molecules that combine multiple pharmacophores. For instance, the nitro group can serve as an electron-withdrawing group, while the hydroxyl group can provide hydrogen-bonding capability, enabling the creation of compounds with enhanced potency and specificity. This approach is particularly relevant in the development of multitarget drugs, which are increasingly being pursued to address complex diseases such as cancer and neurodegenerative disorders.

Recent advances in computational chemistry have further expanded the utility of 3-(Difluoromethyl)-5-nitropyridine-2-methanol in drug discovery. Molecular docking studies and virtual screening campaigns have identified potential targets for this compound, including enzymes involved in inflammatory pathways and ion channels associated with neurological disorders. These computational tools have enabled researchers to predict the compound's interactions with biological targets, thereby accelerating the identification of lead candidates for further experimental validation. This integration of computational and experimental approaches exemplifies the modern paradigm in drug discovery.

Despite its promising applications, the development of 3-(Difluoromethyl)-5-nitropyridine-2-methanol as a therapeutic agent faces several challenges. One of the key considerations is the optimization of its physicochemical properties to ensure adequate solubility and bioavailability. Additionally, the potential for off-target effects must be carefully evaluated to minimize adverse outcomes. Ongoing research is focused on addressing these challenges through the use of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), to characterize the compound's behavior in biological systems.

In conclusion, 3-(Difluoromethyl)-5-nitropyridine-2-methanol represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. Its role as a versatile intermediate in the synthesis of novel therapeutics, combined with its ability to modulate biological targets, positions it as a valuable tool in the pursuit of innovative treatments. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

For further information on the synthesis, biological activity, and potential applications of 3-(Difluoromethyl)-5-nitropyridine-2-methanol, researchers are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Drug Discovery Today. These resources provide detailed insights into the latest developments and future directions in the study of this compound.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-(Difluoromethyl)-5-nitropyridine-2-methanol will remain critical in the quest for new therapeutic solutions. The integration of synthetic chemistry, computational modeling, and biological evaluation will be essential in unlocking the full potential of this compound and other similar molecules in the development of effective treatments for a wide range of diseases.

Ultimately, the study of 3-(Difluoromethyl)-5-nitropyridine-2-methanol exemplifies the interdisciplinary nature of modern drug discovery. By combining expertise from organic chemistry, pharmacology, and computational science, researchers can continue to push the boundaries of what is possible in the development of novel therapeutics. This collaborative approach is key to addressing the complex challenges of drug discovery and improving patient outcomes in the treatment of various medical conditions.

As the research on 3-(Difluoromethyl)-5-nitropyridine-2-methanol progresses, it is anticipated that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry. The continued exploration of this compound will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative treatments for patients in need.

For those interested in pursuing research on 3-(Difluoromethyl)-5-nitropyridine-2-methanol, the availability of advanced analytical tools and collaborative networks will be instrumental in driving future discoveries. The integration of these resources will enable researchers to overcome existing challenges and unlock the full potential of this compound in the context of drug development and therapeutic innovation.

In summary, 3-(Difluoromethyl)-5-nitropyridine-2-methanol stands as a promising candidate in the realm of medicinal chemistry, with its structural versatility and potential applications in the design of novel therapeutics. As the field continues to evolve, the compound is poised to play a significant role in the discovery of new drugs that address a wide range of medical needs.